![molecular formula C6H5F3N2O2 B2551080 N-[3-(trifluoromethyl)-1,2-oxazol-5-yl]acetamide CAS No. 110235-22-8](/img/structure/B2551080.png)
N-[3-(trifluoromethyl)-1,2-oxazol-5-yl]acetamide
Overview
Description
N-[3-(trifluoromethyl)-1,2-oxazol-5-yl]acetamide is a useful research compound. Its molecular formula is C6H5F3N2O2 and its molecular weight is 194.113. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Dynamic Stereochemistry: Research has shown the synthesis of novel compounds related to N-[3-(trifluoromethyl)-1,2-oxazol-5-yl]acetamide, highlighting the importance of silicon coordination in the creation of complex molecular structures. These studies provide insights into the dynamic stereochemistry of such compounds, which can be pivotal for designing molecules with specific orientations and properties (Negrebetsky et al., 2008).
Antimicrobial Applications
- Antibacterial Evaluation of Triazole Derivatives: A study on the synthesis of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus explored their antimicrobial activity. These compounds displayed promising antimicrobial activities against various bacterial and fungal strains, illustrating the potential of this compound derivatives as effective antimicrobial agents (Rezki, 2016).
Antiplasmodial and Antitubercular Properties
- Evaluation for Antiplasmodial Properties: Novel N-(3-Trifluoroacetyl-indol-7-yl) acetamides have been synthesized and evaluated for potential in vitro antiplasmodial properties. Preliminary results revealed certain structural requirements for biological activity, offering a pathway for developing new treatments for malaria (Mphahlele et al., 2017).
- Antimycobacterial Agents: The synthesis of novel fluorinated pyrazolo-1,2,3-triazole hybrids has shown promising in vitro antimycobacterial activity, highlighting the potential of these compounds in treating tuberculosis (Emmadi et al., 2015).
Drug Discovery and Design
- Click Chemistry in Drug Discovery: The application of click chemistry, which involves the synthesis of 1,2,3-triazoles, offers a robust method for linking molecules in drug discovery. This technique has been applied to create compounds with potential biological targets, indicating the broad applicability of this compound derivatives in medicinal chemistry (Kolb & Sharpless, 2003).
Safety and Hazards
Properties
IUPAC Name |
N-[3-(trifluoromethyl)-1,2-oxazol-5-yl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2O2/c1-3(12)10-5-2-4(11-13-5)6(7,8)9/h2H,1H3,(H,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHMJANPVRFCAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=NO1)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
110235-22-8 | |
Record name | N-[3-(trifluoromethyl)-1,2-oxazol-5-yl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.